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Compound of Interest

Compound Name: BVT-2733 hydrochloride

Cat. No.: B1663171

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation of BVT-2733
hydrochloride stock solutions in DMSO, along with guidelines for its use in in vitro studies.
BVT-2733 is a potent and selective inhibitor of 11[3-hydroxysteroid dehydrogenase type 1 (11p-
HSD1), an enzyme crucial in the peripheral metabolism of glucocorticoids.[1][2] These
protocols are intended to ensure accurate and reproducible experimental outcomes.

Introduction

BVT-2733 hydrochloride is a nonsteroidal inhibitor of 113-HSD1, an enzyme that catalyzes
the conversion of inactive cortisone to active cortisol in key metabolic tissues.[3] By inhibiting
this enzyme, BVT-2733 has been shown to attenuate obesity, inflammation, and metabolic
syndrome in preclinical models.[4][5][6] Its utility in research spans studies of metabolic
diseases, inflammation, and osteoporosis.[3]

Chemical and Physical Properties

A summary of the key properties of BVT-2733 hydrochloride is provided in the table below.
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Property Value Reference
CAS Number 376641-65-5 [1]
Molecular Formula C17H22CI2N40s3S:2 [1]
Molecular Weight 465.42 g/mol [1]
Appearance Crystalline solid [7]

Purity >98% [7]
Solubility in DMSO Approx. 1 mg/ml.to 242.9 [71[8]

mg/mL
Storage Store at -20°C [7]

Preparation of BVT-2733 Hydrochloride Stock
Solution

This protocol details the steps for preparing a 10 mM stock solution of BVT-2733
hydrochloride in DMSO.

Materials

o BVT-2733 hydrochloride (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Protocol

o Equilibrate Reagents: Allow the BVT-2733 hydrochloride vial and anhydrous DMSO to
come to room temperature before opening to prevent condensation.
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e Weighing: Accurately weigh a precise amount of BVT-2733 hydrochloride using a calibrated
analytical balance. For a 10 mM stock solution, you would need 4.6542 mg per 1 mL of
DMSO.

o Dissolution: Add the appropriate volume of anhydrous DMSO to the BVT-2733
hydrochloride. For example, add 1 mL of DMSO to 4.6542 mg of the compound.

o Mixing: Vortex the solution until the BVT-2733 hydrochloride is completely dissolved.
Gentle warming (e.g., in a 37°C water bath) can aid dissolution if necessary.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C. For
short-term storage (up to one month), 0-4°C is acceptable.[2]

Workflow for Stock Solution Preparation
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Workflow for preparing BVT-2733 hydrochloride stock solution.

In Vitro Application: Inhibition of Inflammatory Gene
EXxpression

This protocol provides a general method for treating cultured cells with BVT-2733 to assess its
effect on inflammatory gene expression, based on published studies.[6][9]
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Materials

e Cultured cells (e.g., J774A.1 macrophages or 3T3-L1 preadipocytes)

o Complete cell culture medium

o BVT-2733 hydrochloride stock solution (10 mM in DMSO)

e Inflammatory stimulus (e.g., Lipopolysaccharide (LPS) or Palmitate (PA))
e Phosphate-buffered saline (PBS)

» Reagents for RNA extraction and quantitative real-time PCR (gRT-PCR)

Protocol

o Cell Seeding: Seed cells in appropriate culture plates and allow them to adhere and reach
the desired confluency.

» Preparation of Working Solutions: Prepare working solutions of BVT-2733 by diluting the 10
mM stock solution in complete cell culture medium to the desired final concentrations (e.qg.,
50-100 uM).[2] Also, prepare a vehicle control with the same final concentration of DMSO.

e Treatment:

o For pre-treatment, replace the culture medium with the medium containing the desired
concentration of BVT-2733 or vehicle control and incubate for a specified time (e.g., 1-2
hours).

o Add the inflammatory stimulus (e.g., LPS at 50 ng/mL or PA at 100 uM) to the wells.[6]

o Co-incubate the cells with BVT-2733 and the inflammatory stimulus for the desired
duration (e.g., 24 hours).[2]

» Cell Lysis and RNA Extraction: After incubation, wash the cells with PBS and lyse them.
Extract total RNA using a suitable kit according to the manufacturer's instructions.
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¢ RT-PCR Analysis: Perform reverse transcription of the RNA to cDNA, followed by gRT-PCR
to analyze the expression levels of target inflammatory genes (e.g., MCP-1, IL-6, TNF-Q).

Signaling Pathway Inhibition

BVT-2733's primary mechanism of action is the inhibition of 113-HSD1. This reduces the
intracellular conversion of cortisone to cortisol, thereby dampening the downstream effects of
cortisol, which can include the potentiation of inflammatory signaling pathways like NF-kB.
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BVT-2733 inhibits 113-HSD1, reducing cortisol production and its downstream effects.

In Vivo Application Data

The following table summarizes dosage information from in vivo studies using BVT-2733 in
mouse models.

. Route of
Animal Model Dosage o ] Study Focus Reference
Administration

Diet-induced 100 mg/kg, twice Oral Obesity and 6]
ra
obese mice daily inflammation
Diet-induced L . .
) 50 mg/kg/day Injection Hepatic steatosis  [10]
obese mice
Collagen- ) . )
) - 100 mg/kg, twice Arthritis severity
induced arthritis ) Oral ) ) [2]
] daily and inflammation
mice

Safety Precautions

BVT-2733 hydrochloride should be handled as a hazardous material.[7] Appropriate personal
protective equipment, including gloves, lab coat, and safety glasses, should be worn. All
handling should be performed in a well-ventilated area or a chemical fume hood. For complete
safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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